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Compound of Interest

Compound Name: Neryl butyrate

Cat. No.: B1588603

For Researchers, Scientists, and Drug Development Professionals

Neryl butyrate, a monoterpenoid and carboxylic ester, is a flavoring and fragrance agent with
a characteristic sweet, leafy, and floral odor.[1][2] This document provides an in-depth overview
of its core physicochemical properties, experimental protocols for its synthesis and analysis,
and logical diagrams to illustrate key relationships and workflows. This information is intended
to support research and development activities where this compound is of interest.

Chemical and Physical Properties

The fundamental physicochemical properties of Neryl butyrate have been determined through
various analytical methods. These properties are crucial for understanding its behavior in
different chemical and biological systems.

General and Physical Properties

Neryl butyrate is typically a colorless to pale yellow liquid.[1] It is soluble in alcohol and
dipropylene glycol, but insoluble in water.[1][2][3]
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Property Value Source
) o Colourless to pale yellow liquid
Physical Description ] [1]
with a sweet, leafy, floral odour
- _ 239.00 to 240.00 °C @ 760.00
Boiling Point [11121[4115]
mm Hg
Density 0.898 - 0.910 g/mL [1]
Specific Gravity 0.89800 @ 25.00 °C [2][5]

Refractive Index

1.4539 - 1.4650

[1]

Vapor Pressure

0.001000 mmHg @ 25.00 °C

(estimated)

[2][5]

Flash Point

> 230.00 °F (> 110.00 °C) TCC

[2][5]

logP (o/w)

4.923 (estimated)

[2]14]

Water Solubility

0.7127 mg/L @ 25 °C

(estimated)

[2]

Chemical Identifiers and Molecular Data

Precise identification of Neryl butyrate is essential for regulatory and research purposes. The

compound is systematically named and registered under various chemical identification

systems.
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Identifier Value Source

[(22)-3,7-dimethylocta-2,6-
IUPAC Name _ [1]
dienyl] butanoate

Molecular Formula C14H2402 (11061071
Molecular Weight 224.34 g/mol [7]
CAS Number 999-40-6 [1][6]
FEMA Number 2774 [2]

EC Number 213-660-1 [1]
InChl Key ZSBOMYJPSRFZAL- (1176}

RAXLEYEMSA-N

CCCC(=0)OC/C=C(/C)\CCC=
c(Cc)C

SMILES

Experimental Protocols

The synthesis and analysis of esters like Neryl butyrate are commonly performed using
enzymatic reactions and chromatographic techniques. The following protocols are based on
established methods for similar compounds, such as Geranyl butyrate and Neryl acetate.[8][9]

Enzymatic Synthesis of Neryl Butyrate

This protocol describes a green chemistry approach for the synthesis of Neryl butyrate via
enzymatic esterification.

Materials and Reagents:

Nerol (Substrate 1)

Butyric acid or a butyrate ester (e.g., vinyl butyrate) (Acyl donor)

Immobilized lipase (e.g., Eversa Transform 2.0)

Organic solvent (optional, solvent-free systems are preferred)
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Phosphate buffer

Sodium hydroxide (for titration)

Phenolphthalein indicator

Ethanol

Procedure:

Reaction Setup: In a sealed reaction vessel, combine Nerol and the acyl donor (e.qg., butyric
acid) at a specified molar ratio (e.g., 1:5).[9]

» Biocatalyst Addition: Add the immobilized lipase to the mixture. The biocatalyst load is
typically a percentage of the total reaction weight (e.g., 15% w/w).[9]

¢ Incubation: Place the vessel in an incubator with orbital shaking (e.g., 200 rpm) at a
controlled temperature (e.g., 50 °C) for a set duration (e.g., 6 hours).[9]

» Reaction Monitoring: The progress of the reaction can be monitored by taking samples at
intervals and analyzing the consumption of the acid. This is achieved by titrating the sample
with a standardized sodium hydroxide solution using phenolphthalein as an indicator.[9]

e Product Isolation: After the reaction, the enzyme can be filtered off for reuse. The product,
Neryl butyrate, can be purified from the remaining reactants, for example, by vacuum
distillation.

Product Analysis by Gas Chromatography (GC)

This protocol outlines the analysis of the synthesized Neryl butyrate to determine its purity and
yield.

Instrumentation and Conditions:
o Gas Chromatograph: A system equipped with a Flame lonization Detector (FID).

e Column: A capillary column suitable for flavor and fragrance analysis (e.g., SGE AC10, 30 m
x 0.22 mm).[8]
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o Carrier Gas: Nitrogen (N2) at a flow rate of 44 mL/min.[8]
¢ Injector Temperature: 280 °C.[8]

o Detector Temperature: 280 °C.[8]

o Oven Temperature Program: Isothermal at 165 °C.[8]

e Split Ratio: 10:1.[8]

 Internal Standard: n-Hexadecane.[8]

Procedure:

o Sample Preparation: Prepare a dilute solution of the reaction product in a suitable solvent.
Add a known concentration of the internal standard (n-hexadecane).

e Injection: Inject a small volume (e.g., 1 pL) of the prepared sample into the GC.

o Data Analysis: Identify the peak corresponding to Neryl butyrate based on its retention time,
which is determined by running a standard. The yield and purity can be calculated by
comparing the peak area of the product to that of the internal standard.

Visualized Workflows and Relationships

The following diagrams, created using the DOT language, illustrate the experimental workflow
for the synthesis of Neryl butyrate and the logical relationships between its key properties.
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Caption: Workflow for the enzymatic synthesis and analysis of Neryl butyrate.
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Caption: Key physicochemical properties of Neryl butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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